Cas no 1804779-45-0 (3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804779-45-0
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 4836700
• Update Time: 2025-10-28

3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H8F3IN2O2/c9-8(10,11)16-7-4(2-13)1-5(3-15)6(12)14-7/h1,15H,2-3,13H2
• InChI Key： OXNQPOGRQHXZOF-UHFFFAOYSA-N
• SMILES： IC1=C(CO)C=C(C(=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol

3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804779-45-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include an aminomethyl group, an iodo substituent, and a trifluoromethoxy group attached to a pyridine ring. These functional groups confer the molecule with distinctive chemical and biological properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol in drug discovery. The presence of the trifluoromethoxy group enhances the molecule's stability and bioavailability, while the iodo substituent plays a crucial role in modulating its pharmacokinetic properties. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of the functional groups using electrophilic substitution and nucleophilic addition methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted in controlled environments have demonstrated its efficacy in controlling weeds without adverse effects on crops, making it a valuable candidate for sustainable agriculture.

Moreover, the compound has been investigated for its role in materials science. The trifluoromethoxy group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it could enhance device performance and efficiency.

Recent studies have also focused on the toxicological profile of 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol. Acute and chronic toxicity tests have been conducted to assess its safety for human use. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in experimental models. However, further long-term studies are required to fully understand its safety profile.

In conclusion, 3-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804779-45-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.